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An In-Depth Technical Guide to the Safe Handling of 2-(3-Bromophenoxy)aniline for Research

and Development

Foreword: A Scientist's-Eye View of Chemical Safety
In the landscape of drug discovery and chemical synthesis, novel molecular entities are the

currency of innovation. Compounds like 2-(3-Bromophenoxy)aniline are not mere reagents;

they are keys to unlocking new therapeutic pathways. As such, a deep understanding of their

properties, particularly their safety profile, is not a regulatory hurdle but a scientific necessity.

This guide is crafted for the discerning researcher and drug development professional. It

moves beyond the standard format of a Safety Data Sheet (SDS) to provide a narrative built on

causality, risk mitigation, and scientific rationale. Here, we deconstruct the hazards and

handling protocols for 2-(3-Bromophenoxy)aniline, empowering you to work with confidence

and precision.

Part 1: Compound Profile and Physicochemical
Properties
2-(3-Bromophenoxy)aniline is an aromatic amine derivative. Its structure, featuring a

bromophenoxy moiety linked to an aniline core, makes it a valuable building block in medicinal

chemistry, particularly for synthesizing compounds targeting kinases and other proteins
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implicated in diseases like cancer.[1][2] Aniline and its derivatives are foundational in the

development of a wide range of pharmaceuticals, including sulfonamides and analgesics.[3][4]

Understanding the compound's fundamental properties is the first step in a robust safety

assessment. These characteristics influence its behavior in experiments, its potential for

exposure, and the appropriate safety measures required.

Table 1: Physicochemical Properties of 2-(3-Bromophenoxy)aniline

Property Value Source

Molecular Formula C₁₂H₁₀BrNO [5]

Molecular Weight 264.12 g/mol [5]

IUPAC Name 2-(3-bromophenoxy)aniline [5]

CAS Number 1019442-00-2 [5]

Appearance

Off-white to light brown

crystalline solid (typical for

related anilines)

[6]

XLogP3 3.2 [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
2 [5]

Rotatable Bond Count 2 [5]

Topological Polar Surface Area 35.3 Å² [5]

Solubility

Expected to be slightly soluble

in water, but soluble in organic

solvents like ethanol, ether,

and chloroform.

[6]

The XLogP3 value of 3.2 suggests a moderate level of lipophilicity, indicating that the

compound may be absorbed through the skin and has the potential to bioaccumulate.[5]
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Part 2: The Hazard Landscape - A Comprehensive
Analysis
While a specific, comprehensive SDS for 2-(3-Bromophenoxy)aniline is not widely available, its

hazard profile can be expertly inferred from its structural components: the aniline core and the

brominated aromatic ring. Aniline itself is a well-characterized toxic substance, and its

derivatives often share similar hazard classifications.[7][8]

Table 2: GHS Hazard Classification (Inferred)
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Hazard Class Category Hazard Statement
Implication for
Researchers

Acute Toxicity (Oral,

Dermal, Inhalation)
Category 3 / 4

H301/H302,

H311/H312,

H331/H332:

Toxic/Harmful if

swallowed, in contact

with skin, or if inhaled.

This compound poses

a significant risk of

toxicity through all

major routes of

laboratory exposure.

Accidental ingestion,

skin contact, or

inhalation of

dust/aerosols can lead

to systemic effects.[8]

[9]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.

Direct contact can

cause redness,

inflammation, and

discomfort. Prolonged

contact may lead to

more severe dermal

effects.[9][10]

Serious Eye

Damage/Irritation
Category 1 / 2A

H318/H319: Causes

serious eye

damage/irritation.

The compound is

likely to be highly

damaging to the eyes.

Even minor contact

with dust or a splash

from a solution can

cause irreversible

damage if not

addressed

immediately.[10][11]

Skin Sensitization Category 1 H317: May cause an

allergic skin reaction.

Repeated skin contact

may lead to

sensitization, where

subsequent

exposures, even to
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minute quantities, can

trigger a significant

allergic response

(dermatitis).[7]

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects.

The aniline moiety is

associated with

mutagenicity. This

suggests the

compound could

cause damage to

DNA, a serious long-

term health risk.[7]

Carcinogenicity Category 2
H351: Suspected of

causing cancer.

Aniline is classified as

a suspected human

carcinogen. This long-

term hazard

necessitates

minimizing exposure

to the lowest possible

levels.[7]

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1

H372: Causes

damage to organs

(Blood) through

prolonged or repeated

exposure.

Chronic exposure to

aniline and its

derivatives is known

to affect the blood,

leading to conditions

like

methemoglobinemia,

where oxygen

transport is impaired.

[12]

Hazardous to the

Aquatic Environment

Acute Category 1 H400/H410: Very toxic

to aquatic life with

long-lasting effects.

Extreme care must be

taken to prevent the

compound from

entering drains or

waterways, as it can
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be highly detrimental

to aquatic

ecosystems.

Part 3: Proactive Defense - Engineering Controls
and Personal Protective Equipment (PPE)
Given the significant toxicological risks, a multi-layered approach to safety is essential. The

hierarchy of controls prioritizes eliminating or reducing the hazard at its source.

Engineering Controls: Your First Line of Defense
Engineering controls are designed to isolate you from the chemical hazard. For a compound

with the profile of 2-(3-Bromophenoxy)aniline, these are not optional; they are mandatory.

Fume Hood: All manipulations of the solid compound and its solutions must be performed

inside a certified chemical fume hood. This is critical to prevent inhalation of dust or vapors

and to contain any potential spills.

Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.[11]

Safety Stations: A calibrated eyewash station and a safety shower must be readily

accessible and unobstructed, within a 10-second travel distance from the workstation.[9][13]

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is the final barrier between you and the chemical. It must be selected carefully and worn

correctly at all times when handling the compound.

Hand Protection: Wear nitrile gloves. Nitrile provides good resistance to a broad range of

chemicals, including aromatic compounds. Always double-check glove integrity before use. If

contact occurs, remove the glove immediately, wash your hands, and don a new glove.[12]

[13]
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Eye Protection: Chemical splash goggles are required. Standard safety glasses do not

provide a sufficient seal around the eyes to protect against splashes or fine dust.[11][13]

Skin and Body Protection: A professional lab coat, fully buttoned, is mandatory. Ensure it is

made of a chemically resistant material. Do not wear shorts or open-toed shoes in the

laboratory.[13]

Respiratory Protection: While working in a fume hood should be sufficient, if there is any risk

of aerosol generation outside of the hood, a NIOSH-approved respirator with an organic

vapor cartridge may be necessary.[13]

Hazard Assessment

Hierarchy of Controls

Assess Task:
Handling 2-(3-Bromophenoxy)aniline

Engineering Control:
Work in Chemical Fume Hood

Primary Control

Administrative Control:
Follow Standard Operating Procedure

Procedural
Guidance

Chemical Splash Goggles Nitrile Gloves Lab Coat (Fully Buttoned) Full-Length Pants & Closed-Toe Shoes

Click to download full resolution via product page

Caption: Workflow for selecting controls and PPE.
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Part 4: Standard Operating Protocol for Safe
Handling
This protocol outlines a self-validating system for handling 2-(3-Bromophenoxy)aniline,

ensuring safety at each step.

Preparation and Pre-Weighing:

Area Designation: Designate a specific area within the fume hood for handling the

compound.

Pre-Task Checklist: Before starting, confirm the fume hood is operational, the necessary

PPE is available, and the locations of the eyewash station and safety shower are clear.

Weighing: Weigh the solid compound on a tared weigh boat inside the fume hood. Use a

spatula to carefully transfer the solid, minimizing the creation of dust.

Dissolution and Reaction Setup:

Solvent Addition: Place the flask containing the weighed solid in the fume hood. Slowly

add the solvent, directing the stream to the side of the flask to avoid splashing.

Mixing: If stirring is required, ensure the stir plate is properly grounded and the stir bar

does not cause excessive vortexing that could lead to splashing.

Reagent Addition: Add any other reagents slowly and carefully. Be aware of potential

exothermic reactions.[9]

Post-Reaction Workup and Cleanup:

Quenching: If the reaction needs to be quenched, do so slowly and with appropriate

cooling if necessary.

Decontamination: Thoroughly decontaminate all glassware and equipment that came into

contact with the compound using an appropriate solvent (e.g., acetone), followed by soap

and water. Collect the initial solvent rinse as hazardous waste.
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Work Area Cleaning: Wipe down the surface of the fume hood with the same solvent,

followed by a standard cleaning agent. Dispose of the wipes as hazardous waste.

Waste Disposal:

Segregation: All solid waste (weigh boats, contaminated wipes) and liquid waste (reaction

residues, solvent rinses) must be collected in a designated, labeled hazardous waste

container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "2-(3-Bromophenoxy)aniline".

Part 5: Emergency Protocols - Rapid and Effective
Response
A swift and correct response to an emergency can significantly mitigate harm.

In Case of Exposure
Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[13] Seek immediate medical

attention.[12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[11] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[12] Seek immediate medical attention immediately.

Accidental Release or Spill
The response to a spill depends on its scale, but the principles remain the same: contain,

clean, and decontaminate.
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Spill Occurs

Alert others and evacuate
the immediate area
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(Is it large or small?)

Large Spill:
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emergency response

Large

Small Spill:
Proceed with cleanup

(if trained and equipped)

Small

Report Incident

Don appropriate PPE
(gloves, goggles, lab coat)

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand)

Carefully collect absorbent
material and place in a

sealed hazardous waste container

Decontaminate the spill area
with appropriate solvent
and then soap and water

Dispose of all materials
as hazardous waste
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Caption: Flowchart for responding to a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b14769367?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14769367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 6: Stability, Reactivity, and Disposal
Considerations

Chemical Stability: The compound is stable under normal laboratory conditions.[9]

Conditions to Avoid: Avoid exposure to heat, open flames, sparks, and direct light.[9][13] It is

light-sensitive.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[9]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition

products can be formed, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and

hydrogen bromide gas.[9]

Disposal: This material and its container must be disposed of as hazardous waste. Follow all

federal, state, and local environmental regulations. Do not allow the product to enter drains.

[12][14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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